2-(1,1-Dimethylprop-2-ynyloxy)propionic acid methyl ester

• Molecular Formula: C9H14O3
• Molecular Weight: 170.21 g/mol
• IUPAC Name: methyl 2-(2-methylbut-3-yn-2-yloxy)propanoate
• InChI: InChI=1S/C9H14O3/c1-6-9(3,4)12-7(2)8(10)11-5/h1,7H,2-5H3
• InChI Key: WPIVPQJCIIVDQC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)OC(C)(C)C#C

Description

2-(1,1-Dimethylprop-2-ynyloxy)propionic acid methyl ester is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of sodium hydride (23.8 g, 0.595 mol) in tetrahydrofuran (400 ml) cooled to 0° C., is added a solution of 2-methyl-3-butyne-2-ol (50 g, 0.595 mol) in tetrahydrofuran (50 ml). The reaction mixture is stirred at 0° C. for 1 hour. A solution of methyl-2-bromo-propionate (99.36 g, 0.595 mol) in tetrahydrofuran (100 ml) is added to the reaction mixture slowly at 0° C. The reaction mixture is stirred at 0° C. for 2 hours and allowed to come to ambient temperature and stirred for 1 hour. The reaction mixture is cooled to 10° C. and quenched with ice cold water. The mixture is extracted with diethyl ether (3×200 ml), the organic phases are combined, washed with water, and dried over anhydrous sodium sulfate. The mixture is filtered and the filtrate is evaporated under reduced pressure to give 2-(1,1-dimethylprop-2-ynyloxy)propionic acid methyl ester (90 g) as a colorless oil, used without further purification in the next step.